4,6-Dimethoxy-1,3,5-triazin-2(1H)-one
Overview
Description
“4,6-Dimethoxy-1,3,5-triazin-2(1H)-one” is a cyanuric acid derivative . It has a molecular weight of 157.13 . Its IUPAC name is 4,6-dimethoxy-1,3,5-triazin-2-ol .
Synthesis Analysis
The compound is used as a leaving group for the rapid formation of carbocation species in the acid-catalyzed alkylation of O- and C-nucleophiles . Specific synthetic protocols have been developed for the preparation of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines .
Molecular Structure Analysis
The molecular formula of “4,6-Dimethoxy-1,3,5-triazin-2(1H)-one” is C5H7N3O3 . The InChI code is 1S/C5H7N3O3/c1-10-4-6-3(9)7-5(8-4)11-2/h1-2H3, (H,6,7,8,9) .
Chemical Reactions Analysis
The cationic form of “4,6-Dimethoxy-1,3,5-triazin-2(1H)-one” is used as a leaving group for the rapid formation of carbocation species in the acid-catalyzed alkylation of O- and C-nucleophiles .
Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3 . It has a molar refractivity of 35.5±0.5 cm3 . The compound has 6 H bond acceptors and 1 H bond donor . It has 2 freely rotating bonds . The polar surface area is 72 Å2 . The polarizability is 14.1±0.5 10-24 cm3 . The surface tension is 47.3±7.0 dyne/cm . The molar volume is 107.1±7.0 cm3 .
Scientific Research Applications
1. Enantioseparation Enhancer for Chiral Derivatization-LC Analysis of D- and L-Amino acids
- Application Summary: This compound is used as an enantioseparation enhancer in a high-resolution chiral derivatization-LC method for the determination of D- and L-amino acids .
- Methods of Application: D- and L-amino acids are derivatized with (S)-(-)-1-(naphthyl)ethylamine (NEA) in the presence of 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one as a condensing agent . This results in the amino group of the D- and L-amino acid-NEA derivative being introduced in the triazine unit of the compound, producing sterically bulky diastereoisomers .
- Results or Outcomes: The resulting derivatives of the D- and L-amino acids could be discriminated and successfully enantioseparated through reversed-phase LC .
2. Coupling Reagent for Peptide Synthesis
- Application Summary: This compound is used as a coupling reagent for peptide synthesis .
- Methods of Application: The compound is prepared by treatment of 2-hydroxy-4,6-dimethoxy-1,3,5-triazine with 2-chloro-4,6-dimethoxy-1,3,5-triazine . It is found capable to activate carboxylic acids in the presence of 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield superactive triazine esters .
- Results or Outcomes: The versatility of this new coupling reagent was confirmed by condensation of lipophilic and sterically hindered carboxylic acids with amines in 71-98% yield, and by synthesis of peptides, including those containing Aib-Aib sequence, in solution with high yield and high enantiomeric purity .
3. Photoisomerization Behavior of Polyamide
- Application Summary: The compound is used in the synthesis of polyamide .
- Methods of Application: The compound is added to a mixture containing l-Alanine methyl ester hydrochloride .
- Results or Outcomes: The resulting mixture is stirred at room temperature overnight .
4. Enantioseparation Enhancer for Chiral Derivatization-LC Analysis of D- and L-Amino acids
- Application Summary: This compound is used as an enantioseparation enhancer in a high-resolution chiral derivatization-LC method for the determination of D- and L-amino acids .
- Methods of Application: D- and L-amino acids are derivatized with (S)-(-)-1-(naphthyl)ethylamine (NEA) in the presence of 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one as a condensing agent . This results in the amino group of the D- and L-amino acid-NEA derivative being introduced in the triazine unit of the compound, producing sterically bulky diastereoisomers .
- Results or Outcomes: The resulting derivatives of the D- and L-amino acids could be discriminated and successfully enantioseparated through reversed-phase LC .
5. Coupling Reagent for Peptide Synthesis
- Application Summary: This compound is used as a coupling reagent for peptide synthesis .
- Methods of Application: The compound is prepared by treatment of 2-hydroxy-4,6-dimethoxy-1,3,5-triazine with 2-chloro-4,6-dimethoxy-1,3,5-triazine . It is found capable to activate carboxylic acids in the presence of 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield superactive triazine esters .
- Results or Outcomes: The versatility of this new coupling reagent was confirmed by condensation of lipophilic and sterically hindered carboxylic acids with amines in 71-98% yield, and by synthesis of peptides, including those containing Aib-Aib sequence, in solution with high yield and high enantiomeric purity .
6. Synthesis of Esters and Peptides
- Application Summary: This compound is used in the synthesis of esters and peptides .
- Methods of Application: The compound is used as a coupling reagent alternative to DMTMM Cl in peptide synthesis because of its stability . It is also used in the synthesis of γ-aminobutyric acid (GABA)-containing cyclic .
- Results or Outcomes: The resulting esters and peptides are synthesized in both solution and solid-phase .
4. Enantioseparation Enhancer for Chiral Derivatization-LC Analysis
- Application Summary: This compound is used as an enantioseparation enhancer in a high-resolution chiral derivatization-LC method for the determination of D- and L-amino acids .
- Methods of Application: D- and L-amino acids are derivatized with (S)-(-)-1-(naphthyl)ethylamine (NEA) in the presence of 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one as a condensing agent . This results in the amino group of the D- and L-amino acid-NEA derivative being introduced in the triazine unit of the compound, producing sterically bulky diastereoisomers .
- Results or Outcomes: The resulting derivatives of the D- and L-amino acids could be discriminated and successfully enantioseparated through reversed-phase LC .
5. Coupling Reagent for Peptide Synthesis
- Application Summary: This compound is used as a coupling reagent for peptide synthesis .
- Methods of Application: The compound is prepared by treatment of 2-hydroxy-4,6-dimethoxy-1,3,5-triazine with 2-chloro-4,6-dimethoxy-1,3,5-triazine . It is found capable to activate carboxylic acids in the presence of 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield superactive triazine esters .
- Results or Outcomes: The versatility of this new coupling reagent was confirmed by condensation of lipophilic and sterically hindered carboxylic acids with amines in 71-98% yield, and by synthesis of peptides, including those containing Aib-Aib sequence, in solution with high yield and high enantiomeric purity .
6. Synthesis of Esters and Peptides
- Application Summary: This compound is used in the synthesis of esters and peptides .
- Methods of Application: The compound is used as a coupling reagent alternative to DMTMM Cl in peptide synthesis because of its stability . It is also used in the synthesis of γ-aminobutyric acid (GABA)-containing cyclic .
- Results or Outcomes: The resulting esters and peptides are synthesized in both solution and solid-phase .
Safety And Hazards
The compound has several hazard statements: H302-H315-H319-H332-H335 . It is harmful if swallowed or inhaled, and it causes skin and eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use .
properties
IUPAC Name |
4,6-dimethoxy-1H-1,3,5-triazin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O3/c1-10-4-6-3(9)7-5(8-4)11-2/h1-2H3,(H,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABWQLBWYPYHBHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=O)N1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90274536 | |
Record name | 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethoxy-1,3,5-triazin-2(1H)-one | |
CAS RN |
1075-59-8 | |
Record name | 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-Dimethoxy-1,3,5-triazin-2(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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